Cas no 36001-47-5 (Vescalagin)

• Product Name: Vescalagin
• CAS No: 36001-47-5
• MF: C₄₁H₂₆O₂₆
• MW: 934.629554271698
• CID: 312269
• PubChem ID: 168165
• Update Time: 2025-04-19

Vescalagin Chemical and Physical Properties

Names and Identifiers

• Vescalagin
• UNII-BZ58QSX2MQ
• NSC297812
• Castalagin
• NSC-297535
• DTXSID201029283
• BZ58QSX2MQ
• 7,8,9,12,13,14,25,26,27,30,31,32,35,36,37,46-hexadecahydroxy-3,18,21,41,43-pentaoxanonacyclo[27.13.3.138,42.02,20.05,10.011,16.023,28.033,45.034,39]hexatetraconta-5,7,9,11,13,15,23,25,27,29(45),30,32,34(39),35,37-pentadecaene-4,17,22,40,44-pentone
• CHEMBL607711
• CE78QAZ4U2
• Vescalagin (Castalagin)
• Q5049581
• NSC-297812
• NS00094561
• Vescalagin, (33beta)-
• NSC 297535
• NSC297535
• 36001-47-5
• NSC 297812
• 7, 8, 9, 12, 13, 14, 25, 26, 27, 30, 31, 32, 35, 36, 37, 46-hexadecahydroxy-3, 18, 21, 41, 43-pentaoxanonacyclo[27.13.3.138, 42.02, 20.05, 10.011, 16.023, 28.033, 45.034, 39]hexatetraconta-5, 7, 9, 11, 13, 15, 23, 25, 27, 29(45), 30, 32, 34(39), 35, 37-pentadecaene-4, 17, 22, 40, 44-pentone
• 24312-00-3
• UNII-CE78QAZ4U2
• SCHEMBL12477174
• BDBM50250997
• 1-EPI-VESCALAGIN
• (1R,2R,20R,42S,46R)-7,8,9,12,13,14,25,26,27,30,31,32,35,36,37,46-Hexadecahydroxy-3,18,21,41,43-pentaoxanonacyclo[27.13.3.138,42.02,20.05,10.011,16.023,28.033,45.034,39]hexatetraconta-5,7,9,11,13,15,23,25,27,29(45),30,32,34(39),35,37-pentadecaene-4,17,22,40,44-pentone
• DTXSID401318501
• CHEMBL504485
• Vescalagin, (33.beta.)-
• (2R,42R,46R)-7,8,9,12,13,14,25,26,27,30,31,32,35,36,37,46-Hexadecahydroxy-3,18,21,41,43-pentaoxanonacyclo[27.13.3.138,42.02,20.05,10.011,16.023,28.033,45.034,39]hexatetraconta-5,7,9,11,13,15,23,25,27,29(45),30,32,34(39),35,37-pentadecaene-4,17,22,40,44-pentone
• SCHEMBL12477889
• AKOS040734998
• 33?-Vescalagin

• Inchi： 1S/C41H26O26/c42-8-1-5-12(24(48)21(8)45)13-6(2-9(43)22(46)25(13)49)39(60)65-34-11(4-63-37(5)58)64-38(59)7-3-10(44)23(47)26(50)14(7)15-18-16(28(52)32(56)27(15)51)17-19-20(30(54)33(57)29(17)53)31(55)35(66-41(19)62)36(34)67-40(18)61/h1-3,11,31,34-36,42-57H,4H2
• InChI Key： UDYKDZHZAKSYCO-UHFFFAOYSA-N
• SMILES： O1C(C2C3=C(C(=C(C=2C(C1C1C2C(COC(C4C=C(C(=C(C=4C4C(=C(C(=CC=4C(=O)O2)O)O)O)O)O)O)=O)OC(C2C=C(C(=C(C=2C2=C(C(=C(C3=C2C(=O)O1)O)O)O)O)O)O)=O)O)O)O)O)=O

Computed Properties

• Exact Mass: 934.071
• Monoisotopic Mass: 934.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 16
• Hydrogen Bond Acceptor Count: 26
• Heavy Atom Count: 67
• Rotatable Bond Count: 0
• Complexity: 1960
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 455A^2
• XLogP3: 0.9

Experimental Properties

• Density: 2.034
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.858
• PSA: 455.18000
• LogP: 1.31800

Vescalagin Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tannins Hydrolyzable tannins